molecular formula C20H16BrFN2O4 B2756786 Ethyl 1-(3-bromophenyl)-4-((4-fluorobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate CAS No. 899960-03-3

Ethyl 1-(3-bromophenyl)-4-((4-fluorobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Cat. No. B2756786
CAS RN: 899960-03-3
M. Wt: 447.26
InChI Key: PDZHOJPKUNILJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 1-(3-bromophenyl)-4-((4-fluorobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H16BrFN2O4 and its molecular weight is 447.26. The purity is usually 95%.
BenchChem offers high-quality Ethyl 1-(3-bromophenyl)-4-((4-fluorobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 1-(3-bromophenyl)-4-((4-fluorobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Activities

  • Synthesis and Biological Activities of Novel Derivatives : Research involving the synthesis of related compounds, such as pyrazoline derivatives and dihydropyrimidinone derivatives, has shown significant biological activities. These compounds have been evaluated for their inhibitory effects on enzymes like human carbonic anhydrase and acetylcholinesterase, showcasing potential therapeutic applications (Turkan et al., 2019), (Dey et al., 2022).

Anticancer Evaluation

  • Anticancer Activity of New Derivatives : Certain derivatives have been synthesized and tested for their anticancer activities against various cancer cell lines. The development and evaluation of these compounds contribute to the ongoing search for new anticancer agents (Bekircan et al., 2008).

Cardiovascular and Anti-arrhythmic Effects

  • Evaluation of Cardiovascular Effects : Studies on similar compounds have explored their cardiovascular effects, including anti-arrhythmic activities. Such research highlights the potential of these compounds in developing treatments for cardiovascular diseases (蘇怡芳, 2006).

Antimicrobial and Antioxidant Properties

  • Synthesis and Antimicrobial Activity : The synthesis of various derivatives and their evaluation for antimicrobial activities contribute to the search for new antimicrobial agents. These studies are crucial in addressing the growing concern of antimicrobial resistance (Sapnakumari et al., 2014).

properties

IUPAC Name

ethyl 1-(3-bromophenyl)-4-[(4-fluorophenyl)methoxy]-6-oxopyridazine-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16BrFN2O4/c1-2-27-20(26)19-17(28-12-13-6-8-15(22)9-7-13)11-18(25)24(23-19)16-5-3-4-14(21)10-16/h3-11H,2,12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PDZHOJPKUNILJW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=NN(C(=O)C=C1OCC2=CC=C(C=C2)F)C3=CC(=CC=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16BrFN2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

447.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 1-(3-bromophenyl)-4-((4-fluorobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.